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Compound of Interest

Compound Name: Ammonium tetraphenylborate

Cat. No.: B078499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

removal of cesium from aqueous solutions using the ammonium tetraphenylborate (ATPB)

precipitation method. This method is highly effective for the separation of cesium, including

radioactive isotopes such as Cesium-137, from various matrices.

The fundamental principle of this method lies in the reaction of cesium ions (Cs⁺) with

ammonium tetraphenylborate ((NH₄)B(C₆H₅)₄). This reaction forms the highly insoluble

precipitate, cesium tetraphenylborate (CsB(C₆H₅)₄), which can then be easily separated from

the liquid phase by filtration or centrifugation. The low solubility of cesium tetraphenylborate

ensures a high decontamination factor.[1]

Quantitative Data Summary
The efficiency of cesium removal using the tetraphenylborate precipitation method is influenced

by several factors, including pH, the presence of other ions, and the molar ratio of the

precipitating agent to cesium. The following table summarizes key quantitative data from

relevant studies. While many studies utilize sodium tetraphenylborate (NaTPB), the underlying

precipitation chemistry and efficiencies are directly applicable to ATPB.
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Parameter Value/Range
Condition/Observat
ion

Reference

Cesium Removal

Efficiency
>99%

Can be quantitative

under optimal

conditions.

[2][3]

Decontamination

Factor
10,000 - 1,000,000

Dependent on initial

cesium concentration

and process

conditions.

[1]

pH Range 2.5 - 11.5

The precipitation

reaction is stable

across a broad pH

range.

[4]

Solubility Product

(Ksp) of CsTPB
7.84 x 10⁻¹⁰ at 25 °C

Indicates the low

solubility of the

cesium

tetraphenylborate

precipitate.

[1]

Reaction Time < 24 hours

For stoichiometric

additions of

tetraphenylborate at

25 °C in solutions with

<1.5 M sodium ion

concentration.

[5]

Effect of Potassium

Ions
Co-precipitation

Potassium ions can

also be precipitated by

tetraphenylborate,

potentially affecting

the efficiency of

cesium removal.

[6]

Effect of High Sodium

Ion Concentration

Can increase reaction

time

At sodium ion

concentrations >1.5

M, the precipitation

reaction time can

[5]
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extend up to 160

hours.

Chemical Reaction Pathway
The core of the cesium removal process is the precipitation reaction between the cesium ion

and the tetraphenylborate anion.
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Chemical Reaction of Cesium Precipitation

Cesium Ion (Cs⁺)

Cesium Tetraphenylborate Precipitate (CsB(Ph)₄)↓

+ B(Ph)₄⁻

Ammonium Tetraphenylborate ((NH₄)B(Ph)₄)

Releases

Ammonium Ion (NH₄⁺)
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Experimental Workflow for Cesium Removal

Preparation

Precipitation

Separation & Analysis

Cesium-Containing Sample

Mix Sample and ATPB Solution

Prepare ATPB Solution

Stir for Reaction Time

Formation of CsTPB Precipitate

Separate Precipitate (Filter/Centrifuge)

Supernatant/Filtrate CsTPB Precipitate

Analyze Residual Cesium Dry and Weigh Precipitate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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